2-(2,6-Dimethylphenyl)-2-butanol

• IUPAC Name: 2-(2,6-dimethylphenyl)butan-2-ol
• InChI: InChI=1S/C12H18O/c1-5-12(4,13)11-9(2)7-6-8-10(11)3/h6-8,13H,5H2,1-4H3
• InChI Key: GIKCSFWLIKUDER-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C1=C(C=CC=C1C)C)O
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• CAS No.: 2737205-75-1

Description

2-(2,6-Dimethylphenyl)-2-butanol is a tertiary alcohol featuring a 2,6-dimethylphenyl substituent attached to the second carbon of a butanol backbone. While direct data on this compound are sparse in the provided evidence, its structural analogs—such as substituted phenyl alcohols and acetamides—offer insights into its behavior. The 2,6-dimethylphenyl group is notable for its steric hindrance, which can impact molecular interactions and stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(2,6-Dimethylphenyl)-2-butanol with compounds sharing structural motifs, such as aromatic substitution patterns or functional groups.

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Features	Source
2-(2,6-Dimethylphenyl)-2-butanol	C₁₂H₁₈O*	~178.27*	Tertiary alcohol	High steric hindrance	Inferred
2-(Diethylamino)-N-(2,6-dimethylphenyl)acetamide	C₁₄H₂₂N₂O	234.33	Amide	Bioactive potential (e.g., anesthetics)
2,3-Dimethyl-1-butanol	C₆H₁₄O	102.17	Primary alcohol	Lower steric hindrance
2-chloro-N-(2,6-dimethylphenyl)-N-((3-methoxy-2-thienyl)methyl)acetamide	C₁₇H₁₉ClN₂O₂S	370.86	Chloroacetamide	Herbicidal activity

Key Comparisons

Functional Group Influence Alcohol vs. Chloroacetamide Derivatives: Herbicidal compounds like the chloroacetamide in exhibit higher bioactivity due to electrophilic chlorine and amide groups, which 2-butanol derivatives lack.

Steric and Electronic Effects

• The 2,6-dimethylphenyl group in all listed compounds creates steric hindrance, reducing reaction rates at the aromatic ring. However, in the acetamide derivatives (e.g., ), this hindrance is offset by flexible side chains, enhancing conformational adaptability.

Thermal and Physical Stability Primary alcohols like 2,3-Dimethyl-1-butanol have lower boiling points (~130–140°C) compared to tertiary alcohols (estimated >200°C for 2-(2,6-Dimethylphenyl)-2-butanol) due to reduced intermolecular hydrogen bonding.

Limitations and Knowledge Gaps

• Direct experimental data on 2-(2,6-Dimethylphenyl)-2-butanol are absent in the provided evidence.
• Safety and toxicity profiles remain unaddressed; these require empirical studies akin to those for 2,3-Dimethyl-1-butanol .